Cas no 51439-10-2 (1,3,2-Dioxaphospholan-2-amine, N-(1,1-dimethylethyl)-)

1,3,2-Dioxaphospholan-2-amine, N-(1,1-dimethylethyl)- structure
51439-10-2 structure
Product Name:1,3,2-Dioxaphospholan-2-amine, N-(1,1-dimethylethyl)-
CAS No:51439-10-2
MF:C6H14NO2P
MW:163.154622554779
CID:362291
PubChem ID:71366150
Update Time:2025-04-19

1,3,2-Dioxaphospholan-2-amine, N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaphospholan-2-amine, N-(1,1-dimethylethyl)-
    • N-tert-butyl-1,3,2-dioxaphospholan-2-amine
    • 51439-10-2
    • SCHEMBL24590968
    • DTXSID20789522
    • Inchi: 1S/C6H14NO2P/c1-6(2,3)7-10-8-4-5-9-10/h7H,4-5H2,1-3H3
    • InChI Key: YLFJUGYTWQTCCH-UHFFFAOYSA-N
    • SMILES: P1(NC(C)(C)C)OCCO1

Computed Properties

  • Exact Mass: 163.07632
  • Monoisotopic Mass: 163.07621569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • PSA: 30.49
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